1-(2-Methoxybenzyl)-3-(1-piperidinylcarbonyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Methoxybenzyl)-3-(1-piperidinylcarbonyl)piperidine, also known as MPDC, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPDC belongs to the class of piperidine derivatives and is known to exhibit potent analgesic and anti-inflammatory properties. In
Mechanism of Action
The exact mechanism of action of 1-(2-Methoxybenzyl)-3-(1-piperidinylcarbonyl)piperidine is not fully understood. However, it is believed to act on the opioid receptors in the brain and spinal cord, which are involved in pain perception and the regulation of mood. 1-(2-Methoxybenzyl)-3-(1-piperidinylcarbonyl)piperidine is known to exhibit high affinity for the mu-opioid receptor, which is responsible for the analgesic effects of opioids.
Biochemical and Physiological Effects:
1-(2-Methoxybenzyl)-3-(1-piperidinylcarbonyl)piperidine has been shown to exhibit potent analgesic and anti-inflammatory properties in animal models. It has also been shown to reduce drug-seeking behavior in rats, indicating its potential use in the treatment of drug addiction. However, further studies are required to determine the exact biochemical and physiological effects of 1-(2-Methoxybenzyl)-3-(1-piperidinylcarbonyl)piperidine.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(2-Methoxybenzyl)-3-(1-piperidinylcarbonyl)piperidine is its potent analgesic and anti-inflammatory properties, which make it a promising candidate for the treatment of pain and inflammation. However, one of the limitations of 1-(2-Methoxybenzyl)-3-(1-piperidinylcarbonyl)piperidine is its potential for abuse and addiction, which needs to be carefully monitored in clinical trials.
Future Directions
There are several future directions for the research on 1-(2-Methoxybenzyl)-3-(1-piperidinylcarbonyl)piperidine. One of the potential applications of 1-(2-Methoxybenzyl)-3-(1-piperidinylcarbonyl)piperidine is in the treatment of drug addiction and withdrawal symptoms. Further studies are required to determine the exact mechanism of action of 1-(2-Methoxybenzyl)-3-(1-piperidinylcarbonyl)piperidine and its potential use in the treatment of drug addiction. Additionally, the potential use of 1-(2-Methoxybenzyl)-3-(1-piperidinylcarbonyl)piperidine in the treatment of pain and inflammation needs to be further explored, particularly in clinical trials. Finally, the potential side effects and long-term effects of 1-(2-Methoxybenzyl)-3-(1-piperidinylcarbonyl)piperidine need to be carefully monitored in clinical trials to ensure its safety and efficacy.
Synthesis Methods
The synthesis of 1-(2-Methoxybenzyl)-3-(1-piperidinylcarbonyl)piperidine involves the reaction of 2-methoxybenzyl chloride with piperidine in the presence of sodium carbonate. The resulting intermediate is then treated with piperidine-1-carboxylic acid chloride to yield the final product, 1-(2-Methoxybenzyl)-3-(1-piperidinylcarbonyl)piperidine. The purity of the compound is determined using analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
1-(2-Methoxybenzyl)-3-(1-piperidinylcarbonyl)piperidine has been extensively studied for its potential therapeutic applications in the treatment of various diseases. It has been shown to exhibit potent analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of pain and inflammation. 1-(2-Methoxybenzyl)-3-(1-piperidinylcarbonyl)piperidine has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.
properties
Product Name |
1-(2-Methoxybenzyl)-3-(1-piperidinylcarbonyl)piperidine |
---|---|
Molecular Formula |
C19H28N2O2 |
Molecular Weight |
316.4 g/mol |
IUPAC Name |
[1-[(2-methoxyphenyl)methyl]piperidin-3-yl]-piperidin-1-ylmethanone |
InChI |
InChI=1S/C19H28N2O2/c1-23-18-10-4-3-8-16(18)14-20-11-7-9-17(15-20)19(22)21-12-5-2-6-13-21/h3-4,8,10,17H,2,5-7,9,11-15H2,1H3 |
InChI Key |
CNCJLNINHHPJGZ-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1CN2CCCC(C2)C(=O)N3CCCCC3 |
Canonical SMILES |
COC1=CC=CC=C1CN2CCCC(C2)C(=O)N3CCCCC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.